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An In-depth Technical Guide to 1,2-Diiodoethane: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Diiodoethane (CzHal2), also known as ethylene iodide, is a significant organoiodine
compound with the CAS number 624-73-7.[1][2][3] It serves as a crucial reagent and
intermediate in various organic synthesis applications, most notably in the preparation of
powerful reducing agents like samarium(ll) iodide. This document provides a comprehensive
overview of its chemical and physical properties, molecular structure, synthesis, and key
applications, supported by detailed experimental protocols and structural visualizations.

Chemical and Physical Properties

1,2-Diiodoethane presents as a light brown to brown or yellow crystalline solid.[4][5][6] It is a
stable compound but can discolor upon exposure to light and air.[2][4][7] It is incompatible with
strong bases and strong oxidizing agents.[2][4][7] The compound is soluble in methanol,
ethanol, ether, benzene, and acetone, but insoluble or only slightly soluble in water.[4][5]

Quantitative Data Summary

The key physicochemical properties of 1,2-diiodoethane are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)

Identifiers

IUPAC Name 1,2-Diiodoethane [1]

CAS Number 624-73-7 [1]

Molecular Formula C2Hal2 [1114]

Molar Mass 281.86 g/mol [1][6]

InChi Key GBBZLMLLFVFKJIM- (el
UHFFFAOYSA-N

SMILES ICCI [11[8]

Physical Properties

Yellow to brown crystalline

Appearance powder/crystals Kl
Melting Point 80 to 82 °C (353 to 355 K) [1][4]
Boiling Point ~200 °C [4]

Density 2.132 g/mL at 25 °C [41[7]

Vapor Pressure

0.349 mmHg at 25 °C

[4]

Refractive Index 1.8710 [4]
Solubility
Water Insoluble [4][5]

Organic Solvents

Soluble in methanol, ethanol,

ether

[417]

Safety Data

Flash Point

100.9 °C

[4]

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

[6]

Hazard Statements

H315, H319, H335

[6]
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Molecular Structure and Conformational Analysis

The structure of 1,2-diiodoethane is defined by a single carbon-carbon bond with each carbon
atom bonded to two hydrogen atoms and one iodine atom. Rotation around the C-C bond leads
to different conformations, primarily the anti (or trans) and gauche conformers.

The anti conformer, where the two iodine atoms are positioned opposite each other (dihedral
angle of 180°), possesses Czh symmetry and a dipole moment of zero.[9][10] The gauche form
has C2 symmetry and a significant dipole moment.[9][10] In the gas phase, the anti conformer
is more stable. However, in polar solvents like methanol, the energy difference between the two
forms decreases because the solvent interacts more strongly with the more polar gauche
conformer, stabilizing it.[9][10] In the solid crystalline state, 1,2-diiodoethane exists exclusively
in the anti conformation.[11]

Anti Conformer (180°) Gauche Conformer (~68°)

C-C Bond Rotation

0 cluster_gauche
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Caption: Conformational isomers of 1,2-diiodoethane.

Chemical Reactions and Applications
Synthesis of Samarium(ll) lodide

One of the most prevalent applications of 1,2-diiodoethane is in the synthesis of samarium(ll)
iodide (Smlz), a powerful single-electron transfer reagent used extensively in organic synthesis.
[1][12] The reaction involves the oxidation of samarium metal by 1,2-diiodoethane in an inert
solvent like tetrahydrofuran (THF). The formation of the stable ethene molecule provides a
thermodynamic driving force for this transformation.[12] A similar reaction is used to prepare
ytterbium(ll) iodide.[1][12]

Reaction: Sm + ICH2CHz2l —» Smlz2 + H2C=CH3[1]

Samarium Metal
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ﬁ,Z-Diiodoethana

\_ (ICH:CHl)
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Inert Solvent
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Click to download full resolution via product page

Samarium(ll) lodide 47
(Sml2)

Caption: Synthesis pathway of Samarium(ll) lodide.

Photodissociation Reactions

The photoreaction of 1,2-diiodoethane has been studied in both the gas phase and in solution.
[9][10] In the gas phase, the reaction proceeds via the rupture of the first C-1 bond, followed by
the cleavage of the second C-I bond in the resulting haloethyl radical (CzHal¢).[9][10] In
solution, a solvent cage effect enables an alternative, more energetically favorable pathway
where the bridged CzHale radical can react with the liberated iodine atom to form a CzHal-I
isomer, which then decomposes into ethene and iodine (12).[9][10]
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Experimental Protocols
Synthesis of 1,2-Diiodoethane

This protocol is based on the direct iodination of ethylene.[4][12][13]
Reaction: Cz2Ha + I2 - Cz2Hal2

Methodology:

Reaction Setup: A mixture of iodine (I2) and ethanol is prepared in a suitable reaction vessel
equipped with a gas inlet tube and a stirrer.

e Gas Introduction: Ethylene gas (CzHa4) is bubbled through the iodine-ethanol mixture. The
reaction progress is monitored by the disappearance of the characteristic purple/brown color
of the iodine.

e Reaction Completion: The introduction of ethylene is continued until the iodine color is
completely discharged, and needle-like crystals of 1,2-diiodoethane begin to form.

« |solation: Upon completion, the reaction mixture is filtered to collect the crude product. The
crystals are washed to remove residual reactants.

 Purification: The crude 1,2-diiodoethane is recrystallized from ethanol to yield the purified
product.
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Caption: General workflow for the synthesis of 1,2-diiodoethane.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b146647?utm_src=pdf-body-img
https://www.benchchem.com/product/b146647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Purification Protocol

This method is for the purification of commercially obtained or synthesized 1,2-diiodoethane.
[71[13]

Methodology:
» Dissolution: Dissolve the crude 1,2-diiodoethane in diethyl ether.

e Washing: Transfer the ethereal solution to a separatory funnel and wash it with a saturated
aqueous solution of sodium thiosulfate (Na=S20s3) to remove any free iodine.

e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSOa).

o Solvent Removal: Filter off the drying agent and evaporate the ether under reduced pressure
(in vacuo).

« Distillation: Distill the remaining residue to obtain pure 1,2-diiodoethane.

o Storage: Store the purified product in a cool, dark place to prevent light-induced
decomposition.[7][13]

Safety and Handling

1,2-Diiodoethane is classified as an irritant, causing skin irritation (H315), serious eye irritation
(H319), and potential respiratory irritation (H335).[4][6][14]

e Handling: Use in a well-ventilated area or outdoors.[14][15] Avoid breathing dust, fumes, or
vapors.[14][15] Avoid contact with skin and eyes.[14][15]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-
impermeable gloves, and eye/face protection (eyeshields).[4][15] A dust mask (type N95 or
equivalent) is recommended.

o Storage: Store in a cool, dry place between 2-8°C.[4] The material is light and air-sensitive
and should be stored accordingly, preferably under an inert atmosphere.[2][7]
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o Spills: In case of a spill, sweep up the material, avoiding dust formation, and place it in a
suitable, closed container for disposal.[14] Use spark-proof tools.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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